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Compound of Interest

Compound Name: Ethyl 2,3-dibromopropionate

Cat. No.: B046817 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial

availability, suppliers, and technical specifications of Ethyl 2,3-dibromopropionate (CAS No.

3674-13-3). It is intended to serve as a valuable resource for researchers, scientists, and

professionals involved in drug development and other scientific research, offering a centralized

source of data, procurement guidance, and a representative experimental protocol.

Overview and Applications
Ethyl 2,3-dibromopropionate is a significant organic compound utilized across various

chemical industries.[1] Typically appearing as a clear, colorless to yellow liquid, its chemical

properties are largely defined by the presence of two bromine atoms and an ester functional

group.[1][2] These features make it highly reactive and an excellent candidate for nucleophilic

substitution reactions, positioning it as a versatile intermediate in organic synthesis.[1]

The primary applications of Ethyl 2,3-dibromopropionate are notably in the pharmaceutical

and polymer industries. It serves as a critical pharmaceutical intermediate, with its structure

enabling the efficient synthesis of complex organic molecules that form the backbone of many

active pharmaceutical ingredients (APIs).[1][3] Additionally, it is used as a catalyst in the

polymerization of ethyl acrylate, which is vital for producing specialized polymers with tailored

properties.[1][2][4]
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Commercial Suppliers
Ethyl 2,3-dibromopropionate is commercially available from a range of global suppliers,

including major chemical companies and specialized manufacturers. The following table

summarizes some of the prominent suppliers.

Supplier Noteworthy Offerings Regions Served

Thermo Fisher Scientific

Offers the compound under its

Thermo Scientific Chemicals

brand (formerly Alfa Aesar),

with a typical purity of 97%.[5]

Americas, Europe, Asia Pacific

Sigma-Aldrich (Merck)

Provides the product for

synthesis with a purity of

≥98.0% (GC), along with

comprehensive safety and

handling information.

Global

TCI America

Supplies Ethyl 2,3-

dibromopropionate with a

purity of >98.0% (GC) and

offers various pack sizes.[4]

Americas, Europe, Asia

Pacific[4]

Santa Cruz Biotechnology

Offers the compound for

biochemical and proteomics

research.[2]

Global

Neuchatel Chemie Specialties

An India-based manufacturer

and exporter offering the

product with 97% purity,

primarily for the

pharmaceutical industry.[3]

Global

ChemicalBook

An online directory listing

multiple suppliers and

manufacturers, primarily from

China, with varying purity

levels.[4]

Global
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Technical Specifications
The following tables provide a summary of the key quantitative data for Ethyl 2,3-
dibromopropionate, compiled from various supplier technical data sheets.

Table 1: General Properties
Property Value

CAS Number 3674-13-3

Molecular Formula C₅H₈Br₂O₂

Molecular Weight 259.92 g/mol [2]

Appearance Clear colorless to pale yellow liquid[4]

Purity (Assay by GC) Typically ≥97% to ≥98.0%

Table 2: Physical and Chemical Properties
Property Value

Density 1.79 g/cm³ at 20°C or 1.788 g/mL at 25°C[2][4]

Boiling Point 211-214 °C at 746 mmHg[2][4]

Flash Point 91 °C (195.8 °F) - closed cup

Refractive Index 1.4985-1.5035 at 20°C or ~1.5[2][4]

Solubility
Insoluble in water.[5] Soluble in common organic

solvents.[1]

Table 3: Safety Information
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Hazard Class GHS Pictograms Signal Word Hazard Statements

Acute Toxicity (Oral,

Dermal), Skin

Corrosion, Eye

Damage

GHS05, GHS06 Danger

H301 + H311: Toxic if

swallowed or in

contact with skin.

H314: Causes severe

skin burns and eye

damage.

Storage

Store in a cool, dry

place in a well-sealed

container, below

+30°C.[5]

Incompatible with

oxidizing agents,

acids, and bases.[5]

Procurement Workflow
The process of procuring a research chemical like Ethyl 2,3-dibromopropionate for a

research and development setting typically follows a structured workflow. The following

diagram illustrates the key stages involved.

Diagram 1: Procurement Workflow for Research Chemicals
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Caption: Procurement workflow for research chemicals.

Representative Experimental Protocol
The following is a representative experimental protocol for the synthesis of a heterocyclic

compound, specifically a benzoxazine derivative, using Ethyl 2,3-dibromopropionate. This

protocol is adapted from methodologies described in the scientific literature for the synthesis of

pharmaceutical intermediates.

Objective: To synthesize Ethyl 3,4-dihydro-2H-1,4-benzoxazine-3-carboxylate.

Materials:

Ethyl 2,3-dibromopropionate (1.0 eq)

2-Aminophenol (1.0 eq)

Potassium Carbonate (K₂CO₃) (2.0 eq)

Acetone (anhydrous)

Round-bottom flask

Reflux condenser

Magnetic stirrer and hotplate

Standard laboratory glassware for workup and purification

Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, add 2-aminophenol (1.0 eq) and anhydrous potassium carbonate (2.0 eq) to

anhydrous acetone.
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Addition of Reactant: While stirring the suspension at room temperature, slowly add Ethyl
2,3-dibromopropionate (1.0 eq) to the reaction mixture.

Reaction: Heat the reaction mixture to reflux (approximately 56°C for acetone) and maintain

the reflux with vigorous stirring.

Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

Workup: Once the reaction is complete (typically after several hours, as indicated by TLC),

cool the mixture to room temperature. Filter the solid potassium salts and wash with a small

amount of acetone.

Purification: Concentrate the filtrate under reduced pressure to obtain the crude product. The

crude product can be purified by column chromatography on silica gel using an appropriate

eluent system (e.g., a gradient of ethyl acetate in hexane) to yield the pure Ethyl 3,4-dihydro-

2H-1,4-benzoxazine-3-carboxylate.

Disclaimer: This protocol is for informational purposes only and should be adapted and

optimized by a qualified chemist. All laboratory work should be conducted in a well-ventilated

fume hood with appropriate personal protective equipment.

Experimental Workflow Diagram
The following diagram illustrates the workflow for the synthesis of a benzoxazine derivative

using Ethyl 2,3-dibromopropionate, as described in the protocol above.
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Diagram 2: Experimental Workflow for Benzoxazine Synthesis
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Caption: Experimental workflow for benzoxazine synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

